Cas no 121431-17-2 (Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-)
Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-
- N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide
- F80846
- N-(4-chlorophenyl)-2-hydroxy-N-propan-2-ylacetamide
- CS-0457046
- 121431-17-2
-
- Inchi: 1S/C11H14ClNO2/c1-8(2)13(11(15)7-14)10-5-3-9(12)4-6-10/h3-6,8,14H,7H2,1-2H3
- InChI Key: OLCFDRRWUXUESH-UHFFFAOYSA-N
- SMILES: C(N(C1=CC=C(Cl)C=C1)C(C)C)(=O)CO
Computed Properties
- Exact Mass: 227.0713064Da
- Monoisotopic Mass: 227.0713064Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01JMUP-1g |
N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 97% | 1g |
$561.00 | 2025-02-13 | |
| 1PlusChem | 1P01JMMD-250mg |
N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 97% | 250mg |
$220.00 | 2023-12-25 | |
| 1PlusChem | 1P01JMMD-500mg |
N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 97% | 500mg |
$320.00 | 2023-12-25 | |
| Aaron | AR01JMUP-250mg |
N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 97% | 250mg |
$249.00 | 2025-02-13 | |
| Aaron | AR01JMUP-500mg |
N-(4-Chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 97% | 500mg |
$370.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1527713-250mg |
N-(4-chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 98% | 250mg |
¥3449.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1527713-500mg |
N-(4-chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 98% | 500mg |
¥5544.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1527713-1g |
N-(4-chlorophenyl)-2-hydroxy-N-isopropylacetamide |
121431-17-2 | 98% | 1g |
¥7879.00 | 2024-08-09 |
Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-
Recent Advances in the Study of Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- (CAS: 121431-17-2)
Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- (CAS: 121431-17-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential therapeutic applications. The presence of both the acetamide and chlorophenyl groups suggests possible interactions with biological targets, making it a candidate for drug development.
Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity towards various biological receptors, providing insights into its mechanism of action.
One of the key findings from these studies is the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro assays have demonstrated its efficacy in modulating enzyme activity, which could have implications for the treatment of diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
Another area of interest is the compound's role in agrochemical applications. Its structural similarity to known herbicides has prompted investigations into its potential use in crop protection. Early results indicate that it may exhibit herbicidal activity, although its environmental impact and toxicity to non-target organisms remain to be thoroughly evaluated.
In summary, Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)- (CAS: 121431-17-2) represents a promising compound with diverse applications in both pharmaceutical and agrochemical fields. Ongoing research aims to further explore its biological activities and optimize its properties for practical use. The integration of synthetic chemistry, computational biology, and pharmacological testing will be crucial in advancing our understanding of this compound and its potential benefits.
121431-17-2 (Acetamide, N-(4-chlorophenyl)-2-hydroxy-N-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)